Cas no 1112-96-5 (Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI))
1112-96-5 structure
Product Name:Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI)
CAS No:1112-96-5
MF:C12H26O6P2
MW:328.278766155243
CID:156263
PubChem ID:280285
Update Time:2025-04-19
Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI)
- Tetraethyl 2-butene-1,4-diphosphonate
- (But-2-en-1,4-diyl)-bis[phosphonseaure]-tetraethylester
- (E) tetraethyl but-2-ene-1,4-diylphosphonate
- (E)-tetraethyl (but-2-ene)-1,4-diphosphonate
- (E)-tetraethyl but-2-ene-1,4-diyldiphosphonate
- 1-(phenylsulfinyl)but-2-ene
- 2-butenyl phenyl sulfoxide
- 2-butenyl-1,4-bisphosphonic acid tetraethyl ester
- Benzene, (2-butenylsulfinyl)-
- CTK1D3380
- tetraethyl (E)-2-butene-1,4-diphosphonate
- tetraethyl (E)-but-2-ene-1,4-diyldiphosphonate
- 1,4-bis(diethoxy-phosphinyl)-2-butene
- DTXSID10912044
- 1112-96-5
- SCHEMBL1679770
- tetraethyl but-2-ene-1,4-diylbis(phosphonate)
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- Inchi: 1S/C12H26O6P2/c1-5-15-19(13,16-6-2)11-9-10-12-20(14,17-7-3)18-8-4/h9-10H,5-8,11-12H2,1-4H3
- InChI Key: UMJZMTMJLLSBBF-UHFFFAOYSA-N
- SMILES: P(CC=CCP(=O)(OCC)OCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 328.12058
- Monoisotopic Mass: 328.12046254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06
Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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